Cas no 581-88-4 (Debrisoquin Hemisulfate)

• Product Name: Debrisoquin Hemisulfate
• CAS No: 581-88-4
• MF: C₂₀H₂₆N₆O₄S
• MW: 446.523242473602
• MDL: MFCD00941496
• CID: 367458
• PubChem ID: 24277710
• Update Time: 2024-11-09

Debrisoquin Hemisulfate Chemical and Physical Properties

Names and Identifiers

• ISOCARAMIDINE SULFATE
• Debrisoquin Hemisulfate
• DEBRISOQUIN HEMISULFATE,CRYSTALLINE SOLID
• DEBRISOQUIN SULFATE
• Debrisoquin sulfate (Ro 5-3307)
• Debrisoquine sulfate
• ISOCARAMIDINE SULFATE
• 3,4-Dihydro-2(1H)-isoquinolinecarboximidamide
• Ro 5-33071
• AKOS026751495
• SCHEMBL122316
• NCGC00016513-05
• Q94064N9NW
• CCG-220372
• HMS1569K05
• HMS2096K05
• Declinax (TN)
• Equitonil
• NSC 139330
• SR-01000872657-1
• 1,2,3,4-Tetrahydro-isoquinoline-2-carboxamidine sulfate
• DEBRISOQUINE SULFATE [WHO-DD]
• DEBRISOQUINE SULFATE (MART.)
• Declinax
• 581-88-4
• Pasiron-T
• Debrisoquine Sulfate; Isocaramidine Sulfate
• Debrisoquin sulfate (USAN)
• bis(3,4-dihydroisoquinoline-2(1H)-carboximidamide) sulfate
• Prestwick_690
• 2(1H)-ISOQUINOLINECARBOXIMIDAMIDE, 3,4-DIHYDRO-, SULPHATE (2:1)
• Debrisoquine sulphate
• NCGC00016513-01
• AS-16854
• MFCD00153791
• Ro 5-3307
• 3,4-dihydroisoquinoline-2(1H)-carboximidamide hemisulfate
• EINECS 209-472-4
• Debrisoquin sulfate [USAN]
• Q27122265
• Debrisoquin (Sulfate)
• UNII-Q94064N9NW
• Tox21_110468_1
• RO-5-3307/1
• CAYGYVYWRIHZCQ-UHFFFAOYSA-N
• 2(1H)-Isoquinolinecarboximidamide, 3,4-dihydro-, sulfate (2:1)
• 3,4-DIHYDRO-2(1H)-ISOQUINOLINECARBOXAMIDINE SULPHATE (2:1)
• Ro 5-3307/1
• 3,4-dihydro-1H-isoquinoline-2-carboximidamide;sulfuric acid
• 2(1H)-Isoquinolinecarboximidamide, 3,4-dihydro-, sulfate(2:1)
• DEBRISOQUINSULFATE
• 3,4-Dihydro-2(1H)-isoquinolinecarboxamidine sulfate (2:1)
• NSC-139330
• CAS-581-88-4
• D03664
• DEBRISOQUINE SULFATE [MART.]
• Tox21_110468
• CHEBI:50973
• DEBRISOQUIN SULFATE [MI]
• HMS3713K05
• DTXSID2047775
• DTXCID2027755
• SR-01000872657
• Debrisoquin sulphate
• CHEMBL1593558

• MDL： MFCD00941496
• Inchi： InChI=1S/2C10H13N3.H2O4S/c2*11-10(12)13-6-5-8-3-1-2-4-9(8)7-13;1-5(2,3)4/h2*1-4H,5-7H2,(H3,11,12);(H2,1,2,3,4)
• InChI Key： CAYGYVYWRIHZCQ-UHFFFAOYSA-N
• SMILES： C1=CC=C2CN(CCC2=C1)C(=N)N.C1=CC=C2CN(CCC2=C1)C(=N)N.OS(=O)(=O)O

Computed Properties

• Exact Mass: 448.18900
• Monoisotopic Mass: 448.18927457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 189Ų

Experimental Properties

• Melting Point: 278-280°, 284-285° or 266-268° (H2O)
• Solubility: H2O: 20 mg/mL with heat
• PSA: 189.20000
• LogP: 3.78020

Debrisoquin Hemisulfate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： 26-36
• RTECS：NW7010000
• Hazardous Material Identification：
• Risk Phrases：R22
• Toxicity：LD50 in neonate, adult rats (mg/kg): 88 ±18, 1580 ±163 orally (Goldenthal)